![molecular formula C11H11N B8776503 2,3-dihydro-1H-pyrrolo[1,2-a]indole CAS No. 1421-19-8](/img/structure/B8776503.png)
2,3-dihydro-1H-pyrrolo[1,2-a]indole
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Overview
Description
The tricyclic 2,3-dihydro-1H-pyrrolo[1,2-a]indole core is a structural motif in a range of natural indole alkaloids . It has been found in bisindole alkaloids flinderoles, isolated from plants belonging to the genus Flindersia . Derivatives of this compound have shown potential for the treatment of autoimmune conditions, obesity, and diabetes . They also exhibit anti-inflammatory, analgesic, and anticancer properties .
Synthesis Analysis
The synthesis of this compound derivatives involves methods that are applicable to the creation of different types of bonds . The most frequently used approach is intramolecular alkylation of the indole nitrogen atom with halides or mesylates . The assembly of the this compound ring was performed by a cascade reaction of indoles with dielectrophilic α-keto-β,γ-unsaturated esters .Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include intramolecular alkylation of the indole nitrogen atom with halides or mesylates . The assembly of the this compound ring was performed by a cascade reaction of indoles with dielectrophilic α-keto-β,γ-unsaturated esters .Mechanism of Action
While the exact mechanism of action for 2,3-dihydro-1H-pyrrolo[1,2-a]indole is not explicitly stated in the sources, it’s known that its derivatives have shown potential for the treatment of various conditions. For instance, they have been found to act as S1P 1 receptor agonists, 5-HT 2c receptor agonists, and selective inhibitors of PKCβ-protein kinase .
properties
CAS RN |
1421-19-8 |
---|---|
Molecular Formula |
C11H11N |
Molecular Weight |
157.21 g/mol |
IUPAC Name |
2,3-dihydro-1H-pyrrolo[1,2-a]indole |
InChI |
InChI=1S/C11H11N/c1-2-6-11-9(4-1)8-10-5-3-7-12(10)11/h1-2,4,6,8H,3,5,7H2 |
InChI Key |
RJXOMHFQIVWQTQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=CC3=CC=CC=C3N2C1 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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